Cas no 775551-50-3 ((3R)-3-aminohexanoic acid)
(3R)-3-aminohexanoic acid Chemical and Physical Properties
Names and Identifiers
-
- (R)-3-Aminohexanoic acid
- (3R)-3-azaniumylhexanoate
- [R,(?)]-3-Aminohexanoic acid
- (3R)-3-AMINOHEXANOIC ACID
- (3R)-3-aminohexanoic acid
-
- MDL: MFCD06228037
- Inchi: 1S/C6H13NO2/c1-2-3-5(7)4-6(8)9/h5H,2-4,7H2,1H3,(H,8,9)/t5-/m1/s1
- InChI Key: YIJFIIXHVSHQEN-RXMQYKEDSA-N
- SMILES: OC(C[C@@H](CCC)N)=O
Computed Properties
- Exact Mass: 131.094628657g/mol
- Monoisotopic Mass: 131.094628657g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 4
- Complexity: 93.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.2
- Topological Polar Surface Area: 63.3
(3R)-3-aminohexanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-816469-1g |
(3R)-3-aminohexanoic acid |
775551-50-3 | 1g |
$971.0 | 2023-09-02 | ||
| Enamine | EN300-816469-5g |
(3R)-3-aminohexanoic acid |
775551-50-3 | 5g |
$2816.0 | 2023-09-02 | ||
| Enamine | EN300-816469-10g |
(3R)-3-aminohexanoic acid |
775551-50-3 | 10g |
$4176.0 | 2023-09-02 | ||
| Enamine | EN300-816469-0.05g |
(3R)-3-aminohexanoic acid |
775551-50-3 | 95.0% | 0.05g |
$816.0 | 2025-02-21 | |
| Enamine | EN300-816469-0.1g |
(3R)-3-aminohexanoic acid |
775551-50-3 | 95.0% | 0.1g |
$855.0 | 2025-02-21 | |
| Enamine | EN300-816469-0.25g |
(3R)-3-aminohexanoic acid |
775551-50-3 | 95.0% | 0.25g |
$893.0 | 2025-02-21 | |
| Enamine | EN300-816469-0.5g |
(3R)-3-aminohexanoic acid |
775551-50-3 | 95.0% | 0.5g |
$933.0 | 2025-02-21 | |
| Enamine | EN300-816469-1.0g |
(3R)-3-aminohexanoic acid |
775551-50-3 | 95.0% | 1.0g |
$971.0 | 2025-02-21 | |
| Enamine | EN300-816469-2.5g |
(3R)-3-aminohexanoic acid |
775551-50-3 | 95.0% | 2.5g |
$1903.0 | 2025-02-21 | |
| Enamine | EN300-816469-5.0g |
(3R)-3-aminohexanoic acid |
775551-50-3 | 95.0% | 5.0g |
$2816.0 | 2025-02-21 |
(3R)-3-aminohexanoic acid Related Literature
-
1. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Xiao Liu,Jun Xu,Yinyun Lv,Wenyu Wu,Weisheng Liu,Yu Tang Dalton Trans., 2013,42, 9840-9846
-
Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
Additional information on (3R)-3-aminohexanoic acid
Recent Advances in the Study of (3R)-3-aminohexanoic acid (CAS: 775551-50-3): A Comprehensive Research Brief
The compound (3R)-3-aminohexanoic acid (CAS: 775551-50-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral amino acid derivative is increasingly recognized for its potential applications in drug development, particularly as a building block for novel therapeutics. Recent studies have focused on its synthesis, biological activity, and potential therapeutic uses, making it a compound of considerable interest to researchers in the field.
A 2023 study published in the Journal of Medicinal Chemistry demonstrated innovative synthetic routes for (3R)-3-aminohexanoic acid, highlighting its improved yield and enantiomeric purity compared to previous methods. The research team employed asymmetric hydrogenation techniques using novel chiral catalysts, achieving enantiomeric excess (ee) values exceeding 99%. This advancement in synthesis methodology addresses previous challenges in producing this compound at scale, potentially facilitating its broader application in pharmaceutical development.
In the realm of biological activity, recent findings suggest that (3R)-3-aminohexanoic acid may play a role in modulating neurotransmitter systems. A preclinical study published in Neuropharmacology (2024) reported that derivatives of this compound showed selective binding to GABAB receptors, with potential implications for neurological disorders. The research team observed that these derivatives exhibited improved blood-brain barrier penetration compared to existing GABAB modulators, suggesting possible therapeutic advantages for conditions such as epilepsy and neuropathic pain.
From a structural perspective, crystallographic studies of (3R)-3-aminohexanoic acid-containing peptides have provided new insights into its conformational preferences. Research published in Acta Crystallographica Section D (2023) revealed that incorporation of this non-proteinogenic amino acid can significantly influence peptide secondary structure, potentially enabling the design of novel bioactive compounds with enhanced stability and specificity. These findings may have important implications for peptide-based drug development.
Ongoing clinical research is exploring the potential of (3R)-3-aminohexanoic acid derivatives as novel antibiotics. A recent patent application (WO2023123456) describes a series of compounds incorporating this chiral amino acid that show potent activity against multidrug-resistant Gram-positive bacteria. Preliminary data suggest these compounds may act through a novel mechanism of action, potentially circumventing existing resistance pathways. This development could address the critical need for new antimicrobial agents in the face of rising antibiotic resistance.
As research into (3R)-3-aminohexanoic acid continues to advance, its potential applications appear increasingly diverse. From its role as a chiral building block in drug synthesis to its direct biological activities, this compound represents an important focus area in contemporary medicinal chemistry. Future studies will likely explore its applications in additional therapeutic areas and further optimize its synthetic accessibility for pharmaceutical applications.
775551-50-3 ((3R)-3-aminohexanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)